Cas no 56859-92-8 (3-(furan-3-yl)propan-1-ol)

3-(Furan-3-yl)propan-1-ol is a furan-based alcohol with a molecular formula of C₇H₁₀O₂, featuring a furan ring linked to a three-carbon aliphatic chain terminated by a hydroxyl group. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which allows for further derivatization at both the furan ring and the hydroxyl group. It serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The furan moiety contributes to its potential as a precursor for heterocyclic compounds, while the propanol chain enhances solubility and reactivity in various reaction conditions. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications.

3-(furan-3-yl)propan-1-ol structure

Product Name:3-(furan-3-yl)propan-1-ol

CAS No:56859-92-8

MF:C₇H₁₀O₂

MW:126.153102397919

MDL:MFCD09927268

CID:1114136

PubChem ID:13521238

Update Time:2025-05-27

3-(furan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-Furanpropanol
- 3-(furan-3-yl)propan-1-ol
- Z1198265634
- EN300-378755
- 3-(3-furyl)propanol
- 56859-92-8
- RLUBZTKNAMMEGF-UHFFFAOYSA-N
- AKOS006312560
- CS-0247922
- SCHEMBL2011542
- MDL： MFCD09927268
- Inchi： 1S/C7H10O2/c8-4-1-2-7-3-5-9-6-7/h3,5-6,8H,1-2,4H2
- InChI Key： RLUBZTKNAMMEGF-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1)CCCO

Computed Properties

Exact Mass: 126.068079557g/mol
Monoisotopic Mass: 126.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 73.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 33.4Å²

3-(furan-3-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-378755-0.05g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	0.05g	$245.0	2025-03-16
Enamine	EN300-378755-0.1g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	0.1g	$366.0	2025-03-16
Enamine	EN300-378755-0.25g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	0.25g	$524.0	2025-03-16
Enamine	EN300-378755-0.5g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	0.5g	$824.0	2025-03-16
Enamine	EN300-378755-1.0g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	1.0g	$1057.0	2025-03-16
Enamine	EN300-378755-2.5g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	2.5g	$2071.0	2025-03-16
Enamine	EN300-378755-5.0g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	5.0g	$3065.0	2025-03-16
Enamine	EN300-378755-10.0g	3-(furan-3-yl)propan-1-ol	56859-92-8	95.0%	10.0g	$4545.0	2025-03-16
Enamine	EN300-378755-1g	3-(furan-3-yl)propan-1-ol	56859-92-8	95%	1g	$1057.0	2023-08-31
Enamine	EN300-378755-5g	3-(furan-3-yl)propan-1-ol	56859-92-8	95%	5g	$3065.0	2023-08-31